Tert-butyl 2-[(4-piperidin-4-ylbenzoyl)amino]phenylcarbamate

• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol
• IUPAC Name: tert-butyl N-[2-[(4-piperidin-4-ylbenzoyl)amino]phenyl]carbamate
• InChI: InChI=1S/C23H29N3O3/c1-23(2,3)29-22(28)26-20-7-5-4-6-19(20)25-21(27)18-10-8-16(9-11-18)17-12-14-24-15-13-17/h4-11,17,24H,12-15H2,1-3H3,(H,25,27)(H,26,28)
• InChI Key: QSYPPNQRJWGSMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C3CCNCC3

Description

Tert-butyl 2-[(4-piperidin-4-ylbenzoyl)amino]phenylcarbamate is a useful research compound. Its molecular formula is C23H29N3O3 and its molecular weight is 395.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzyl 4-{4-[({2-[(tert-butoxycarbonyl)amino]phenyl}amino)carbonyl]phenyl}-3,6-dihydropyridine-1(2H)-carboxylate (269 g, 524 mmol; prepared as described in Method 2 below) in methanol (3000 ml) was added 10% palladium on charcoal (10 g). The reaction mixture was placed under 5 bar pressure of hydrogen gas and heated to 50° C. for 1 h. The reaction mixture was cooled to room temperature, filtered through a pad of celite and the solvent evaporated under reduced pressure. The resultant foam was triturated under diethyl ether and filtered to give a white solid. This product was ground finely and stirred with 95:5 diethyl ether/ethyl acetate then collected by suction filtration. This solid was washed with diethyl ether, isohexane and dried in vacuo to afford the title compound (167 g, 81%); NMR Spectrum: (DMSO-d6) 1.45 (s, 9H), 1.57 (m, 2H), 1.72 (m, 2H), 2.61 (t, 2H), 2.69 (m, 1H), 3.07 (m, 2H), 7.18 (m, 2H), 7.40 (d, 2H), 7.53 (d, 2H), 7.91 (d, 2H), 8.70 (br s, 1H), 9.82 (br s, 1H); Mass Spectrum: M+H+396.